2-(ethylthio)-6-(2-thienyl)-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

• IUPAC Name: 2-ethylsulfanyl-6-thiophen-2-yl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C15H14N4OS2/c1-2-21-15-17-14-16-11-6-9(13-4-3-5-22-13)7-12(20)10(11)8-19(14)18-15/h3-5,8-9H,2,6-7H2,1H3
• InChI Key: YZAQPGXOTHTNJF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C=C3C(=NC2=N1)CC(CC3=O)C4=CC=CS4
• Molecular Formula: C15H14N4OS2
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of triazoloquinazolinone derivatives typically involves the cyclization of appropriate precursors. For instance, El‐Hiti et al. (1997) described a method for synthesizing a range of l,2-dihydro-l,2,4-triazolo[3,2-b]quinazolin-9(lH)-ones with good yields by reacting 3-amino-2-anilino-4(3H)-quinazolinone with aromatic aldehydes, followed by dehydrogenation to obtain the triazoloquinazolinones (G. El‐Hiti, 1997). Similar synthetic approaches have been applied to various derivatives, demonstrating the versatility of the core structure in yielding a wide array of compounds.

Molecular Structure Analysis

The molecular structure of triazoloquinazolinone derivatives is characterized by a fused ring system combining triazole and quinazolinone moieties. This arrangement contributes to the compound's stability and reactivity. Structural characterization often involves spectroscopic methods such as NMR, IR, and MS, providing detailed information about the arrangement of atoms and the electronic environment within the molecule. For example, Lv et al. (2017) utilized NMR and IR spectroscopy to elucidate the structure of novel quinazolin-4(3H)-one derivatives, highlighting the importance of these techniques in confirming molecular structures (Xin Lv et al., 2017).

Chemical Reactions and Properties

Triazoloquinazolinone compounds undergo a variety of chemical reactions, reflecting their rich chemical properties. These reactions include cyclizations, substitutions, and condensations, which are crucial for modifying the compound's functional groups and enhancing its chemical diversity. The reactivity of the triazoloquinazolinone core is influenced by the nature of the substituents and the electronic properties of the ring system. For instance, the synthesis of 8,8-R,R-8,9-dihydro[1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones by Shikhaliev et al. (2005) illustrates the compound's ability to participate in three-component condensation reactions, showcasing its versatile reactivity (K. Shikhaliev et al., 2005).